N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H25N3OS/c1-13-4-6-15(7-5-13)19-10-9-18(12-14(19)2)16(21)17-8-11-20-3/h4-7,14H,8-12H2,1-3H3,(H,17,21)
• InChI Key: IOBAVLSTOOWOOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=S)NCCOC
• Molecular Formula: C16H25N3OS
• Molecular Weight: 307.5 g/mol

Description

N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide involves the inhibition of N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamideβ. This enzyme is involved in the phosphorylation of several key proteins, including tau and β-catenin, which are associated with the pathogenesis of Alzheimer's disease and cancer, respectively. By inhibiting N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamideβ, N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide may have therapeutic potential in these diseases.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that it can increase insulin sensitivity and glucose uptake in adipocytes, suggesting that it may have potential as a treatment for diabetes. It has also been shown to decrease the production of amyloid-β peptides, which are associated with the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide in lab experiments is its specificity for N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamideβ. This allows researchers to study the effects of N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamideβ inhibition without affecting other cellular processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain assays.

Future Directions

There are several future directions for the study of N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide. One potential application is in the treatment of Alzheimer's disease, where it may have the ability to decrease the production of amyloid-β peptides. Another potential application is in the treatment of diabetes, where it may have the ability to increase insulin sensitivity and glucose uptake in adipocytes. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential use in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in a variety of diseases, including Alzheimer's disease, bipolar disorder, and diabetes. It has been shown to inhibit glycogen synthase kinase-3β (N-(2-methoxyethyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamideβ), an enzyme that plays a key role in the regulation of several cellular processes, including glucose metabolism, cell cycle progression, and apoptosis.